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Compound Name: AkalLumine

Cat. No.: B14012995

For Researchers, Scientists, and Drug Development Professionals

Introduction

AkaLumine-HCl is a synthetic luciferin analog that, in the presence of firefly luciferase (Fluc),
generates near-infrared (NIR) bioluminescence with a peak emission at approximately 677 nm.
[1][2][3] This NIR emission allows for highly sensitive, deep-tissue in vivo imaging due to
reduced absorption by biological tissues compared to the light produced by native D-luciferin.
[1][4] The hydrochloride salt form of AkaLumine significantly improves its water solubility,
making it more amenable for use in animal studies.

These application notes provide detailed protocols for the preparation of AkaLumine-HCI stock
solutions and their subsequent use in animal models for bioluminescence imaging (BLI).

Quantitative Data Summary

The following tables summarize the key quantitative data for AkaLumine-HCI.

Table 1: Physicochemical Properties of AkaLumine-HCI
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Property Value Reference
Molecular Weight 338.85 g/mol

Emission Maximum (Amax) ~677 nm

Km for Firefly Luciferase 2.06 uM

Table 2: Solubility of AkaLumine-HCI

Solvent Solubility Reference

<40 mM, 50 mg/mL (147.56
mM)

Water

DMSO 25 mg/mL (73.78 mM)

Table 3: Recommended Dosing for In Vivo Mouse Studies

Administration Recommended Working Solution
Reference
Route Dosage Example

Intraperitoneal (i.p.) 25 mg/kg 2.5 mg/mL in H20

Varies based on
_ _ 0.5-33 mM (100 pL _ _
ntraperitoneal (i.p. esired fina
Intraperit [ (i.p.) o d d final
injection) )
concentration

Experimental Protocols
Protocol 1: Preparation of a 10 mM AkaLumine-HCI
Stock Solution in Water

This protocol describes the preparation of a 10 mM stock solution of AkaLumine-HCI in sterile,

ultra-pure water.

Materials:
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e AkalLumine-HCI powder

o Sterile, ultra-pure water (e.g., cell culture grade, nuclease-free)

» Sterile, conical tubes (e.g., 1.5 mL or 15 mL)

o \ortex mixer

o Calibrated micropipettes and sterile tips

e Analytical balance

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the
required mass of AkaLumine-HCI:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)

o Mass (mg) = 0.010 mol/L x 0.001 L x 338.85 g/mol x 1000 mg/g = 3.39 mg

o Weigh the AkaLumine-HCI: Carefully weigh out 3.39 mg of AkaLumine-HCI powder using
an analytical balance and place it into a sterile conical tube.

e Dissolve in water: Add 1 mL of sterile, ultra-pure water to the tube containing the
AkaLumine-HCI powder.

e Mix thoroughly: Vortex the solution until the AkaLumine-HCI is completely dissolved. To
enhance solubility, the tube can be gently warmed to 37°C and sonicated in an ultrasonic
bath for a short period.

 Aliquot and store: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g.,
50-100 pL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which
can degrade the compound.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months). Protect the solution from light.
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Protocol 2: Preparation of a 2.5 mg/mL Working Solution
for Intraperitoneal Injection in Mice

This protocol details the preparation of a 2.5 mg/mL working solution from a stock solution or
directly from powder for administration to mice.

Materials:

AkaLumine-HCI powder or a 10 mM stock solution

Sterile Dulbecco's Phosphate-Buffered Saline (DPBS) or sterile water

Sterile tubes

Vortex mixer

Calibrated micropipettes and sterile tips
Procedure from Powder:

» Weigh the AkaLumine-HCI: Weigh out the desired amount of AkaLumine-HCI (e.g., 2.5
mgQ).

e Add solvent: Add the appropriate volume of sterile DPBS or water to achieve a final
concentration of 2.5 mg/mL (e.g., 1 mL for 2.5 mg).

e Mix: Vortex thoroughly until fully dissolved.
Procedure from 10 mM Stock Solution:
o Calculate the required volume of stock solution:
o C1V1=C2Vv2
o (10 mM) x V1 = (2.5 mg/mL / 338.85 g/mol * 1000) x V2

o (10 mM) x V1 = (7.38 mM) x V2
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o To make 1 mL of 2.5 mg/mL (7.38 mM) solution, you would need 0.738 mL of the 10 mM
stock solution.

e Dilute: Add 0.738 mL of the 10 mM AkaLumine-HCI stock solution to 0.262 mL of sterile
DPBS or water to get a final volume of 1 mL.

o Mix: Gently vortex the solution.

Administration:

The recommended dosage for intraperitoneal (i.p.) injection in mice is 25 mg/kg.

For a 20 g mouse, the required dose is 0.5 mg.

Using a 2.5 mg/mL working solution, the injection volume would be 0.2 mL.

Administer the solution via intraperitoneal injection. Bioluminescence imaging can typically
be performed 10-15 minutes after administration.

Visualizations
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Click to download full resolution via product page

Caption: Workflow for AkaLumine-HCI solution preparation and animal administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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